Cas no 1361697-93-9 (Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetate)

• Product Name: Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetate
• CAS No: 1361697-93-9
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4798182
• Update Time: 2025-06-23

Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetate

• Inchi： 1S/C11H14F2N2O2/c1-6-10(11(12)13)7(4-9(16)17-2)3-8(5-14)15-6/h3,11H,4-5,14H2,1-2H3
• InChI Key： BFCVXUMRMCUSMI-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC(CN)=CC=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetate

Introduction to Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetate (CAS No. 1361697-93-9)

Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetate, identified by the CAS registry number 1361697-93-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug development, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with various groups, including an amino methyl group, a difluoromethyl group, and a methyl group at specific positions, along with an acetate ester moiety. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetate involves a series of well-established organic reactions, including nucleophilic substitutions, electrophilic substitutions, and esterification processes. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. The strategic placement of substituents on the pyridine ring is crucial for optimizing the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug design.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Pyridine derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, recent studies have highlighted the role of pyridine-containing compounds in inhibiting kinases, which are key players in cellular signaling pathways implicated in diseases such as cancer and inflammatory disorders. The presence of the amino methyl group in this compound may enhance its ability to interact with biological targets through hydrogen bonding or other non-covalent interactions.

In addition to its pharmacological applications, Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetate has shown potential in agrochemicals due to its ability to act as a herbicide or insecticide. The difluoromethyl group introduces electron-withdrawing effects on the pyridine ring, which can influence the compound's reactivity towards plant enzymes or insect targets. Recent research has focused on optimizing the bioavailability and environmental safety of such compounds to minimize adverse effects on non-target organisms.

The structural versatility of this compound also makes it a valuable building block for constructing more complex molecules through further functionalization. For example, the acetate ester group can be readily converted into other functional groups such as carboxylic acids or amides using standard chemical transformations. This flexibility allows chemists to explore a wide range of applications across different industries.

From an analytical standpoint, the characterization of Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetate relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and purity. Recent advancements in analytical instrumentation have further enhanced the accuracy and sensitivity of these techniques, enabling precise determination of even trace amounts of the compound.

In conclusion, Methyl 6-(aminomethyl)-3-(difluoromethyli)-2-methyipyr idine-4-acetate (CAS No. 1361697-93-9) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovations.